Cas no 1241681-66-2 ((2S,3S)-2-Phenylpyrrolidine-3-carboxylic acid)

• Product Name: (2S,3S)-2-Phenylpyrrolidine-3-carboxylic acid
• CAS No: 1241681-66-2
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD07374328
• CID: 2760353
• PubChem ID: 56971826
• Update Time: 2025-05-27

(2S,3S)-2-Phenylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• D72356
• MFCD07374328
• (2S,3S)-2-PHENYLPYRROLIDINE-3-CARBOXYLICACID
• CS-WAA0244
• 1187931-58-3
• (2S,3S)-2-PHENYLPYRROLIDINE-3-CARBOXYLIC ACID
• 1241681-66-2
• AS-66806
• AKOS022700919
• TRANS-2-PHENYL-PYRROLIDINE-3-CARBOXYLIC ACID
• (2S,3S)-2-Phenylpyrrolidine-3-carboxylic acid

• MDL： MFCD07374328
• Inchi： 1S/C11H13NO2/c13-11(14)9-6-7-12-10(9)8-4-2-1-3-5-8/h1-5,9-10,12H,6-7H2,(H,13,14)/t9-,10+/m0/s1
• InChI Key： DQOBFNNHIKEOLB-VHSXEESVSA-N
• SMILES： OC([C@H]1CCN[C@@H]1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 191.094628657Da
• Monoisotopic Mass: 191.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on (2S,3S)-2-Phenylpyrrolidine-3-carboxylic acid

Recent Advances in the Study of (2S,3S)-2-Phenylpyrrolidine-3-carboxylic acid (CAS: 1241681-66-2)

In recent years, (2S,3S)-2-Phenylpyrrolidine-3-carboxylic acid (CAS: 1241681-66-2) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. The compound's unique stereochemistry and functional groups make it a valuable scaffold for drug discovery, attracting attention from both academic and industrial researchers.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of (2S,3S)-2-Phenylpyrrolidine-3-carboxylic acid derivatives as potent inhibitors of prolyl oligopeptidase (POP), an enzyme implicated in neurodegenerative disorders. The research team developed an efficient asymmetric synthesis route for the compound, achieving high enantiomeric purity (>99% ee) and good overall yield. Their findings demonstrated that the (2S,3S) configuration was crucial for maintaining inhibitory activity against POP, with IC50 values in the low micromolar range.

Further investigations into the mechanism of action revealed that (2S,3S)-2-Phenylpyrrolidine-3-carboxylic acid derivatives interact with the active site of POP through multiple hydrogen bonds and hydrophobic interactions. Molecular docking studies supported these observations, showing favorable binding energies and stable protein-ligand complexes. These results provide valuable insights for the rational design of more potent and selective POP inhibitors for potential therapeutic applications in Alzheimer's disease and other cognitive disorders.

In another significant development, researchers at a leading pharmaceutical company reported the use of (2S,3S)-2-Phenylpyrrolidine-3-carboxylic acid as a key intermediate in the synthesis of novel G protein-coupled receptor (GPCR) modulators. The compound's rigid pyrrolidine ring and chiral centers were found to be essential for achieving high receptor subtype selectivity, particularly in the development of compounds targeting dopamine and serotonin receptors. This work, published in Bioorganic & Medicinal Chemistry Letters (2023), highlights the versatility of this scaffold in medicinal chemistry.

Recent pharmacokinetic studies have also shed light on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of (2S,3S)-2-Phenylpyrrolidine-3-carboxylic acid derivatives. While the parent compound shows moderate oral bioavailability, structural modifications at the carboxylic acid and phenyl groups have led to improved metabolic stability and blood-brain barrier penetration. These advancements are particularly relevant for CNS-targeted drug development programs.

The growing body of research on (2S,3S)-2-Phenylpyrrolidine-3-carboxylic acid (CAS: 1241681-66-2) underscores its importance as a privileged structure in medicinal chemistry. Future directions may include exploring its applications in other therapeutic areas, optimizing synthetic routes for large-scale production, and developing novel derivatives with enhanced pharmacological properties. As research continues, this compound is likely to remain a focus of innovation in drug discovery and development.